Cas no 1858256-13-9 (1-{3-[(2,6-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine)

• Product Name: 1-{3-[(2,6-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
• CAS No: 1858256-13-9
• MF: C₁₃H₁₄Cl₂N₄S
• MW: 329.248058795929
• MDL: MFCD28156564
• CID: 5162610
• Update Time: 2026-03-04

1-{3-[(2,6-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(2,6-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

• MDL： MFCD28156564
• Inchi： 1S/C13H14Cl2N4S/c14-10-2-1-3-11(15)9(10)8-12-17-13(20-18-12)19-6-4-16-5-7-19/h1-3,16H,4-8H2
• InChI Key： AAWQARZJEAQMGG-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(CC3=C(Cl)C=CC=C3Cl)N=2)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{3-[(2,6-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

Compound CAS No. 1858256-13-9: 1-{3-[(2,6-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

The compound with CAS No. 1858256-13-9, known as 1-{3-[(2,6-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a thiadiazole ring and a piperazine scaffold, which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug discovery and advanced material synthesis.

The thiadiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This moiety is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the design of bioactive molecules. The 2,6-dichlorophenyl group attached to the thiadiazole ring further enhances the compound's electronic properties and selectivity in biological systems. Recent research has demonstrated that such chlorinated aromatic groups can improve the pharmacokinetic profiles of drugs, including increased bioavailability and reduced toxicity.

The piperazine scaffold, on the other hand, is a six-membered ring containing two nitrogen atoms. This structure is widely used in drug design due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The combination of the thiadiazole ring and piperazine scaffold in this compound creates a unique molecular architecture that can potentially bind to multiple sites on a target protein, leading to enhanced efficacy and reduced off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. For instance, molecular docking studies have shown that 1-{3-[(2,6-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine exhibits strong binding interactions with kinase enzymes, which are critical targets in cancer therapy. These findings suggest that the compound could serve as a lead molecule for the development of anti-cancer agents.

In addition to its potential therapeutic applications, this compound has also been explored for its role in materials science. The thiadiazole moiety contributes to the compound's thermal stability and mechanical strength, making it a promising candidate for use in high-performance polymers and composites. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical properties while maintaining flexibility.

From an environmental perspective, the synthesis of CAS No. 1858256-13-9 involves a multi-step process that emphasizes green chemistry principles. Researchers have developed efficient synthetic routes that minimize waste generation and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low cytotoxicity against non-cancerous cell lines while showing selective toxicity towards cancer cells. This selectivity is attributed to the compound's ability to target specific pathways that are overactive in cancer cells but not in normal cells. Such findings are encouraging for its potential use in targeted therapies with minimal side effects.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No. 1858256-13-9 to improve yield and scalability for large-scale production. Additionally, efforts are being made to explore its pharmacokinetic properties further by conducting in vivo studies in animal models. These studies will provide critical insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion, CAS No. 1858256-13-9, or 1-{3-[(2,6-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine, represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable biological properties make it an attractive candidate for both therapeutic development and advanced material synthesis.